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Compound of Interest

Compound Name: 1,5-Dimethyl Citrate

Cat. No.: B1141270

An In-Depth Technical Guide to 1,5-Dimethyl Citrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dimethyl Citrate is a derivative of citric acid, a fundamental molecule in cellular
metabolism.[1] As a dimethyl ester of citric acid, two of its three carboxylic acid groups are
converted into methyl esters.[1] This structural modification alters the molecule's polarity and
reactivity compared to its parent compound. It is found as a natural constituent in various plant
species and serves as a versatile intermediate in synthetic chemistry.[1] This guide provides a
comprehensive overview of the physical and chemical properties of 1,5-Dimethyl Citrate,
detailed experimental protocols, and key chemical pathways.

Core Physical and Chemical Properties

The fundamental properties of 1,5-Dimethyl Citrate are summarized below, providing a
baseline for its use in research and development.
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Property Value Source(s)
CAS Number 53798-96-2 [2]
Molecular Formula CsH1207 [2]
Molecular Weight 220.18 g/mol [2]
Appearance White to off-white solid [2]
Melting Point >115°C (decomposes) [2]

N Soluble in DMSO, Slightly
Solubility _ [2]
soluble in Methanol

Purity >95% [2]

2-Hydroxy-1,2,3-

propanetricarboxylic Acid 1,3-
Synonyms ) ) [2][3]

Dimethyl Ester; sym-Dimethyl

Citrate

Spectroscopic and Analytical Data

Detailed analytical data is crucial for the accurate identification and characterization of 1,5-
Dimethyl Citrate.
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Analytical Method

Conditions & Results

Source(s)

Performed in DMSO-d6 for

*H NMR S o [2]
identity determination.
Performed in DMSO-d6 for
identity determination. Key
signals include two
symmetrical ester carbonyl
13C NMR [1](2]

groups, a tertiary carbon (C-3)
at 6C 73.3, and two
symmetrical methylene groups
(C-2,C-4) at dC 43.1.

Mass Spectrometry

Used to confirm molecular

weight and formula.

[1](2]

Thin-Layer Chromatography
(TLC)

Stationary Phase: SiO2 Mobile
Phase: Dichloromethane :
Methanol : Acetic Acid (9:1:0.1)
Visualization: AMCS Rf Value:
0.70

[2]

Elemental Analysis

Calculated %C: 43.64
Calculated %H: 5.49

[2]

Experimental Protocols

Detailed methodologies are essential for the replication of experiments and the synthesis of

1,5-Dimethyl Citrate.

Chemical Synthesis: Acid-Catalyzed Esterification

The primary route for synthesizing 1,5-Dimethyl Citrate is the esterification of citric acid with

methanol, typically facilitated by an acid catalyst.[1] The terminal carboxylic acid groups at

positions 1 and 5 are sterically more accessible and therefore more reactive than the central

carboxylic acid group.[1]

Protocol:
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» Reaction Setup: Combine citric acid and methanol in a reaction vessel.
o Catalysis: Add a suitable acid catalyst (e.g., p-toluenesulfonic acid) to the mixture.[4]
o Reaction Conditions: Heat the mixture under reflux to drive the esterification reaction.

o Workup: After the reaction is complete, the excess methanol and water formed during the
reaction are removed, often by distillation.

 Purification: The crude product is then purified, typically using chromatographic techniques,
to isolate 1,5-Dimethyl Citrate.[1]

Caption: Acid-catalyzed esterification of citric acid.

Extraction from Natural Sources and Purification

1,5-Dimethyl Citrate has been isolated from various plant sources.[1] The general workflow
involves extraction followed by purification.

Protocol:
o Extraction: Metabolites are extracted from the plant material using an appropriate solvent.
o Crude Extract Preparation: The solvent is evaporated to yield a crude extract.

o Chromatographic Purification: The crude extract is subjected to various chromatographic
techniques (e.g., column chromatography) to separate and isolate 1,5-Dimethyl Citrate from
other co-extracted compounds.[1]

Analytical Characterization Workflow

A combination of spectroscopic and chromatographic methods is used to confirm the identity
and purity of 1,5-Dimethyl Citrate.

Caption: Workflow for analytical characterization.

Chemical Reactivity and Applications
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The functional groups of 1,5-Dimethyl Citrate—a free carboxylic acid, a hydroxyl group, and
two ester groups—make it a useful intermediate in organic synthesis.[1]

Key Reactions

o Hydrolysis: The methyl ester groups can be selectively hydrolyzed under acidic or basic
conditions to regenerate the corresponding carboxylic acids. This makes it a useful protected
form of citric acid in multi-step syntheses.[1]

e Amide Bond Formation: The presence of a free carboxylic acid allows for the formation of
amide bonds through reaction with an amine. This reactivity is utilized in the synthesis of
more complex molecules, such as Mosapride Citric Amide.[1][2]

o Complexation: The free carboxylic acid and hydroxyl group can participate in the formation of
metal complexes, for instance, with tin(ll).[1]

Caption: Reactivity of 1,5-Dimethyl Citrate.

Storage and Stability

For short-term use, 1,5-Dimethyl Citrate can be stored at room temperature. Long-term
storage is recommended at 4°C for periods up to six months.[2] For maximum product
recovery, it is advised to centrifuge the vial before opening.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 1,5-Dimethyl
Citrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141270#physical-and-chemical-properties-of-1-5-
dimethyl-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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